Cas no 898781-02-7 (2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone)

2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone is a specialized organic compound featuring a dichlorinated propiophenone backbone substituted with a 3,5-dimethylphenyl group. Its distinct molecular structure, combining halogenated and aromatic functionalities, makes it valuable as an intermediate in synthetic organic chemistry, particularly in pharmaceutical and agrochemical applications. The dichloro substitution enhances reactivity in electrophilic and nucleophilic transformations, while the dimethylphenyl group contributes to steric and electronic modulation. This compound is suitable for use in cross-coupling reactions, carbonyl chemistry, and as a precursor for more complex derivatives. Its stability under standard conditions and well-defined purity profile ensure consistent performance in research and industrial processes.
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone structure
898781-02-7 structure
Product Name:2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone
CAS No:898781-02-7
MF:C17H16Cl2O
MW:307.214343070984
MDL:MFCD03843908
CID:871514
PubChem ID:24726523
Update Time:2025-06-07

2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dichlorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
    • 2',5'-DICHLORO-3-(3,5-DIMETHYLPHENYL)PROPIOPHENONE
    • MFCD03843908
    • 898781-02-7
    • DTXSID30644916
    • AKOS016022319
    • 2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone
    • MDL： MFCD03843908
    • Inchi： 1S/C17H16Cl2O/c1-11-7-12(2)9-13(8-11)3-6-17(20)15-10-14(18)4-5-16(15)19/h4-5,7-10H,3,6H2,1-2H3
    • InChI Key： NCJAJUBPWYSOEJ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1C(CCC1C=C(C)C=C(C)C=1)=O)Cl

Computed Properties

  • Exact Mass: 306.05800
  • Monoisotopic Mass: 306.0578205g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 5.42570

2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D100945-250mg
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone
 898781-02-7
250mg
 $ 440.00 2022-06-06
TRC
D100945-500mg
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone
 898781-02-7
500mg
 $ 735.00 2022-06-06
abcr
AB366689-1 g
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone, 97%; .
 898781-02-7 97%
1g
 €932.90 2023-04-26
Fluorochem
206665-1g
2',5'-dichloro-3-(3,5-dimethylphenyl)propiophenone
 898781-02-7 97%
1g
 ￡540.00 2022-03-01
Fluorochem
206665-2g
2',5'-dichloro-3-(3,5-dimethylphenyl)propiophenone
 898781-02-7 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206665-5g
2',5'-dichloro-3-(3,5-dimethylphenyl)propiophenone
 898781-02-7 97%
5g
 ￡2025.00 2022-03-01
abcr
AB366689-1g
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone, 97%; .
 898781-02-7 97%
1g
 €932.10 2025-04-15
abcr
AB366689-2g
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone, 97%; .
 898781-02-7 97%
2g
 €1674.30 2025-04-15
abcr
AB366689-2 g
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone, 97%; .
 898781-02-7 97%
2g
 €1677.00 2023-04-26
A2B Chem LLC
AD04753-1g
2',5'-Dichloro-3-(3,5-dimethylphenyl)propiophenone
 898781-02-7 97%
1g
 $644.00 2024-04-19

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